(NE)-N-[(1-propan-2-ylpyridin-1-ium-2-yl)methylidene]hydroxylamine

• Molecular Formula: C9H13N2O+
• Molecular Weight: 165.21 g/mol
• IUPAC Name: (NE)-N-[(1-propan-2-ylpyridin-1-ium-2-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C9H12N2O/c1-8(2)11-6-4-3-5-9(11)7-10-12/h3-8H,1-2H3/p+1
• InChI Key: PZAXDUUPSSAGJR-UHFFFAOYSA-O
• Isomeric SMILES: CC(C)[N+]1=CC=CC=C1/C=N/O
• Canonical SMILES: CC(C)[N+]1=CC=CC=C1C=NO

Description

(NE)-N-[(1-propan-2-ylpyridin-1-ium-2-yl)methylidene]hydroxylamine is a chemical compound with a unique structure that includes a pyridinium ion and a hydroxylamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (NE)-N-[(1-propan-2-ylpyridin-1-ium-2-yl)methylidene]hydroxylamine typically involves the reaction of 1-propan-2-ylpyridin-1-ium with hydroxylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the temperature is maintained at around 25-30°C to ensure optimal yield .

Industrial Production Methods

Industrial production of this compound may involve a continuous flow process where the reactants are mixed and reacted in a series of reactors. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(NE)-N-[(1-propan-2-ylpyridin-1-ium-2-yl)methylidene]hydroxylamine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The hydroxylamine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under mild conditions to prevent decomposition of the compound .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

(NE)-N-[(1-propan-2-ylpyridin-1-ium-2-yl)methylidene]hydroxylamine has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential role in biological systems, including its effects on cellular processes and its use as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an antimicrobial agent and its role in drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of (NE)-N-[(1-propan-2-ylpyridin-1-ium-2-yl)methylidene]hydroxylamine involves its interaction with specific molecular targets and pathways. The compound can act as an oxidizing or reducing agent, depending on the conditions, and can interact with various enzymes and proteins in biological systems. These interactions can lead to changes in cellular processes and biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

1-oxido-4-propan-2-ylpyridin-1-ium: This compound has a similar pyridinium structure but lacks the hydroxylamine group.

4-(dimethylamino)-1-nonylpyridin-1-ium Bromide: Another pyridinium-based compound with different functional groups.

Uniqueness

What sets (NE)-N-[(1-propan-2-ylpyridin-1-ium-2-yl)methylidene]hydroxylamine apart is its unique combination of a pyridinium ion and a hydroxylamine group.